Cas no 2743431-66-3 (3-6-(aminomethyl)-3-oxo-1,2,3,4-tetrahydroisoquinolin-2-ylpiperidine-2,6-dione)

• Product Name: 3-6-(aminomethyl)-3-oxo-1,2,3,4-tetrahydroisoquinolin-2-ylpiperidine-2,6-dione
• CAS No: 2743431-66-3
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 5665853
• PubChem ID: 165729626
• Update Time: 2025-05-20

3-6-(aminomethyl)-3-oxo-1,2,3,4-tetrahydroisoquinolin-2-ylpiperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 2743431-66-3
• EN300-27694732
• 3-[6-(aminomethyl)-3-oxo-1,2,3,4-tetrahydroisoquinolin-2-yl]piperidine-2,6-dione
• 3-6-(aminomethyl)-3-oxo-1,2,3,4-tetrahydroisoquinolin-2-ylpiperidine-2,6-dione

• Inchi： 1S/C15H17N3O3/c16-7-9-1-2-10-8-18(14(20)6-11(10)5-9)12-3-4-13(19)17-15(12)21/h1-2,5,12H,3-4,6-8,16H2,(H,17,19,21)
• InChI Key： QHDAPLQFTJIGKB-UHFFFAOYSA-N
• SMILES： O=C1CC2C=C(CN)C=CC=2CN1C1C(NC(CC1)=O)=O

Computed Properties

• Exact Mass: 287.12699141g/mol
• Monoisotopic Mass: 287.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 92.5Ų

Additional information on 3-6-(aminomethyl)-3-oxo-1,2,3,4-tetrahydroisoquinolin-2-ylpiperidine-2,6-dione

Introduction to 3-6-(aminomethyl)-3-oxo-1,2,3,4-tetrahydroisoquinolin-2-ylpiperidine-2,6-dione (CAS No. 2743431-66-3)

The compound 3-6-(aminomethyl)-3-oxo-1,2,3,4-tetrahydroisoquinolin-2-ylpiperidine-2,6-dione, identified by its CAS number 2743431-66-3, represents a significant advancement in the field of medicinal chemistry. This molecule belongs to the tetrahydroisoquinoline class, a scaffold widely recognized for its pharmacological relevance. Tetrahydroisoquinolines are known for their diverse biological activities, including but not limited to dopaminergic and serotonergic effects, making them valuable in the development of drugs targeting neurological disorders.

Recent studies have highlighted the potential of tetrahydroisoquinoline derivatives as modulators of central nervous system (CNS) function. The structural features of this compound, particularly the presence of an aminomethyl group and a piperidine ring, contribute to its unique pharmacophoric properties. These modifications enhance binding affinity and selectivity, which are critical factors in drug design. The 3-oxo moiety further influences the electronic distribution of the molecule, potentially affecting its interaction with biological targets.

One of the most compelling aspects of this compound is its potential role in addressing neurodegenerative diseases. Emerging research suggests that tetrahydroisoquinoline-based compounds can modulate key signaling pathways involved in neuroprotection and inflammation. For instance, studies have demonstrated that derivatives of tetrahydroisoquinolines can inhibit enzymes such as monoamine oxidase (MAO), which are implicated in the pathogenesis of conditions like Parkinson's disease. The specific arrangement of functional groups in 3-6-(aminomethyl)-3-oxo-1,2,3,4-tetrahydroisoquinolin-2-ylpiperidine-2,6-dione may confer similar benefits while minimizing off-target effects.

The piperidine ring in this molecule is particularly noteworthy. Piperidine derivatives are commonly incorporated into pharmaceuticals due to their ability to enhance solubility and metabolic stability. In this context, the piperidine moiety in 3-6-(aminomethyl)-3-oxo-1,2,3,4-tetrahydroisoquinolin-2-ylpiperidine-2,6-dione may contribute to improved pharmacokinetic profiles. This is especially important for CNS-targeting drugs, where bioavailability and blood-brain barrier penetration are critical considerations.

Moreover, the aminomethyl group at the 6-position introduces a site for further chemical modification. This flexibility allows for structural optimization by medicinal chemists aiming to enhance potency and selectivity. The presence of both an amine and a ketone group provides multiple opportunities for hydrogen bonding interactions with biological targets. Such interactions are often crucial for achieving high affinity and specificity in drug design.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design. Computational modeling and high-throughput screening have accelerated the discovery of novel compounds with desired pharmacological properties. In this regard, 3-6-(aminomethyl)-3-oxo-1,2,3,4-tetrahydroisoquinolin-2-ylpiperidine-2,6-dione represents a promising candidate for further investigation. Its unique structural features make it an attractive scaffold for developing new therapeutic agents.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the tetrahydroisoquinoline core and subsequent functionalization to introduce the desired substituents. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications. These synthetic strategies not only demonstrate the versatility of tetrahydroisoquinoline chemistry but also provide insights into optimizing yields and purity.

In conclusion,3-6-(aminomethyl)-3-oxo-1,2,3,4-tetrahydroisoquinolin-2-ylpiperidine-2,6-dione (CAS No. 2743431-66-3) is a structurally intriguing compound with significant potential in pharmaceutical development. Its combination of pharmacophoric elements from both tetrahydroisoquinoline and piperidine moieties makes it a valuable tool for investigating neurological disorders. Ongoing research aims to fully elucidate its biological activity and explore its therapeutic applications in greater detail.